Cas no 893914-43-7 (3-(4-chlorophenyl)-6-(3-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 3-(4-chlorophenyl)-6-(3-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 893914-43-7
• MF: C₁₇H₁₁ClN₆O₃
• MW: 382.760641336441
• CID: 6068104
• PubChem ID: 7476057
• Update Time: 2025-07-14

3-(4-chlorophenyl)-6-(3-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-6-(3-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 3-(4-chlorophenyl)-3,6-dihydro-6-[(3-nitrophenyl)methyl]-
• CCG-307561
• AKOS024615864
• 893914-43-7
• F1876-0238
• 3-(4-chlorophenyl)-6-[(3-nitrophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• 3-(4-chlorophenyl)-6-[(3-nitrophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• 3-(4-chlorophenyl)-6-(3-nitrobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• Inchi： 1S/C17H11ClN6O3/c18-12-4-6-13(7-5-12)23-16-15(20-21-23)17(25)22(10-19-16)9-11-2-1-3-14(8-11)24(26)27/h1-8,10H,9H2
• InChI Key： BCARGYDTKFJLPP-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC([N+]([O-])=O)=C2)C(=O)C2N=NN(C3=CC=C(Cl)C=C3)C=2N=1

Computed Properties

• Exact Mass: 382.0581159g/mol
• Monoisotopic Mass: 382.0581159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 652.5±65.0 °C(Predicted)
• pka: -4.06±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(4-chlorophenyl)-6-(3-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Chemical Profile of 3-(4-chlorophenyl)-6-(3-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 893914-43-7)

The compound 3-(4-chlorophenyl)-6-(3-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one, identified by its CAS number 893914-43-7, represents a structurally intricate heterocyclic molecule with significant potential in the realm of pharmaceutical and agrochemical research. This triazolopyrimidine derivative combines elements of both chlorophenyl and nitrophenyl substituents, which are well-documented for their diverse biological activities. The molecular framework of this compound incorporates a fused triazolo[4,5-d]pyrimidine core, a motif that has garnered considerable attention due to its demonstrated efficacy in modulating various biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of such multi-heterocyclic systems in the design of novel therapeutic agents. The presence of the triazolo[4,5-d]pyrimidine scaffold is particularly noteworthy, as it has been extensively studied for its role in inhibiting key enzymes and receptors involved in diseases ranging from cancer to infectious disorders. The 4-chlorophenyl and 3-nitrophenyl groups appended to the core structure are strategically positioned to influence electronic properties and metabolic stability, making this compound a promising candidate for further investigation.

In the context of contemporary research, the synthesis and characterization of this compound have been driven by the need for innovative scaffolds that can enhance drug-like properties such as solubility, bioavailability, and target specificity. The nitrophenyl moiety, in particular, has been shown to contribute to potent interactions with biological targets due to its ability to engage in hydrogen bonding and hydrophobic interactions. This feature is especially relevant in the development of small-molecule inhibitors that require precise binding affinity to therapeutic targets.

The chlorophenyl substituent further complements the pharmacophoric properties of the molecule by providing additional electronic tuning and influencing its metabolic fate. Such structural features are often exploited in drug discovery pipelines to optimize pharmacokinetic profiles. For instance, chlorinated aromatic rings are frequently found in approved drugs due to their ability to enhance binding affinity while maintaining structural integrity under physiological conditions.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The triazolopyrimidine core is known for its versatility in interacting with nucleic acid bases and enzymes, making it an attractive scaffold for designing molecules that can modulate biological processes at multiple levels. Current research endeavors are focused on exploring its activity against enzymes such as kinases and phosphodiesterases, which are pivotal in cellular signaling pathways associated with various diseases.

Moreover, the combination of chloro and nitro functional groups introduces unique reactivity patterns that can be leveraged for derivatization purposes. Such modifications are essential for fine-tuning biological activity and expanding the chemical space explored by medicinal chemists. The 1,2,3triazolo[4,5-d]pyrimidin-7-one moiety itself is a testament to the power of heterocyclic chemistry in creating complex molecular architectures that can exhibit high selectivity for biological targets.

Recent computational studies have suggested that this compound may exhibit favorable interactions with proteins involved in inflammatory responses and tumor progression. The electron-withdrawing nature of the nitrophenyl group and the electron-donating effect of the chlorophenyl moiety create a delicate balance that could enhance binding affinity while minimizing off-target effects. These insights are derived from molecular docking simulations that predict favorable binding poses within active sites of interest.

In vitro assays have begun to elucidate the potential pharmacological profile of this compound. Preliminary data indicate that it may possess inhibitory activity against certain kinases, which are overexpressed in cancer cell lines. The exact mechanism of action remains under investigation but preliminary findings suggest that it may interfere with signaling cascades critical for cell proliferation and survival. Such observations align with broader trends in oncology research where multi-target inhibitors are being sought as next-generation therapeutic agents.

The agrochemical sector has also shown interest in this class of compounds due to their potential as leads for novel pesticides or herbicides. The structural features present in this molecule could be exploited to design molecules that interact selectively with plant enzymes or receptors involved in growth regulation or defense mechanisms. This dual applicability underscores the versatility of heterocyclic chemistry in addressing challenges across multiple domains.

Future directions for research on this compound include optimizing synthetic routes to improve yield and scalability while maintaining structural integrity. Additionally exploring derivatization strategies will be crucial for expanding its chemical space and identifying more potent analogs with improved pharmacological profiles. Collaborative efforts between synthetic chemists computational biologists will be essential to accelerate these endeavors.

In conclusion,3-(4-chlorophenyl)-6-(3-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 893914-43-7) stands as a promising candidate for further exploration in pharmaceuticals agrochemicals alike Its unique structural features combined with preliminary biological activity make it an attractive subject for future research endeavors aimed at developing novel therapeutic agents or crop protection products